An In-depth Technical Guide to 11(Z),14(Z)-Eicosadienoyl Chloride
An In-depth Technical Guide to 11(Z),14(Z)-Eicosadienoyl Chloride
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the chemical properties, synthesis, and potential biological relevance of 11(Z),14(Z)-eicosadienoyl chloride. Given the limited availability of experimental data for this specific acyl chloride, this guide leverages data from its parent fatty acid, 11(Z),14(Z)-eicosadienoic acid, and established principles of organic chemistry to offer a thorough resource for researchers.
Chemical and Physical Properties
| Property | 11(Z),14(Z)-Eicosadienoyl Chloride | 11(Z),14(Z)-Eicosadienoic Acid | 11(Z),14(Z)-Eicosadienoic Acid Methyl Ester |
| Molecular Formula | C20H35ClO | C20H36O2 | C21H38O2 |
| Molecular Weight | 326.94 g/mol | 308.5 g/mol [1] | 322.5 g/mol |
| CAS Number | 150989-05-2[2] | 5598-38-9[1] | 61012-46-2 |
| Appearance | Inferred: Colorless to pale yellow liquid | Colorless Liquid | - |
| Boiling Point | - | 198 °C at 0.08 mm Hg | - |
| Density | - | 0.905 g/cm³ | - |
| Storage Temperature | Recommended: -20°C under inert atmosphere | -20°C | - |
Note: Properties for the acyl chloride are inferred based on the properties of similar long-chain acyl chlorides and the parent acid.
Reactivity and Stability
11(Z),14(Z)-Eicosadienoyl chloride is a reactive organic compound due to the presence of the acyl chloride functional group. The carbon atom of the carbonyl group is highly electrophilic, making it susceptible to nucleophilic attack.
Key Reactions:
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Hydrolysis: Reacts readily with water and atmospheric moisture to form the parent 11(Z),14(Z)-eicosadienoic acid and hydrochloric acid. This reaction is typically vigorous.
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Alcoholysis: Reacts with alcohols to form the corresponding esters.
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Aminolysis: Reacts with ammonia (B1221849) and primary or secondary amines to yield amides.
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Acylation: It is a potent acylating agent, useful for introducing the 11(Z),14(Z)-eicosadienoyl group onto various substrates in organic synthesis.
Stability and Storage:
Due to its reactivity with water, 11(Z),14(Z)-eicosadienoyl chloride should be stored under anhydrous conditions in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen). Storage at low temperatures (-20°C) is recommended to minimize degradation. The presence of two cis double bonds also makes the molecule susceptible to oxidation, further necessitating storage in an oxygen-free environment.
Experimental Protocols
While a specific published protocol for the synthesis of 11(Z),14(Z)-eicosadienoyl chloride is not available, a general and reliable method can be adapted from standard procedures for the synthesis of long-chain unsaturated fatty acyl chlorides.
Synthesis of 11(Z),14(Z)-Eicosadienoyl Chloride from 11(Z),14(Z)-Eicosadienoic Acid
This protocol is based on the reaction of the parent fatty acid with thionyl chloride, a common and effective method for preparing acyl chlorides.
Materials:
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11(Z),14(Z)-Eicosadienoic acid
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Thionyl chloride (SOCl₂)
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Anhydrous solvent (e.g., hexane (B92381) or toluene)
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Round-bottom flask
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Reflux condenser with a drying tube (e.g., filled with calcium chloride)
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Magnetic stirrer and stir bar
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Heating mantle
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Rotary evaporator
Procedure:
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Preparation: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 1 equivalent of 11(Z),14(Z)-eicosadienoic acid in a minimal amount of anhydrous solvent. The entire apparatus should be assembled and flame-dried under a stream of inert gas to ensure anhydrous conditions.
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Reaction: Slowly add an excess (typically 2-3 equivalents) of thionyl chloride to the stirred solution at room temperature. The addition should be done carefully, as the reaction can be exothermic and will evolve hydrogen chloride and sulfur dioxide gases.
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Reflux: Once the initial reaction subsides, gently heat the mixture to reflux (the boiling point of the solvent) for 1-2 hours to ensure the reaction goes to completion. The reaction progress can be monitored by the cessation of gas evolution.
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Work-up: After the reaction is complete, allow the mixture to cool to room temperature. The excess thionyl chloride and the solvent are then removed under reduced pressure using a rotary evaporator. Care should be taken as the product may be sensitive to high temperatures.
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Purification: The resulting crude 11(Z),14(Z)-eicosadienoyl chloride can be purified by vacuum distillation.
Safety Precautions:
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This reaction should be performed in a well-ventilated fume hood due to the evolution of toxic and corrosive gases (HCl and SO₂).
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Thionyl chloride is corrosive and reacts violently with water. Appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn at all times.
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All glassware must be scrupulously dried to prevent the hydrolysis of the acyl chloride product.
Biological Significance and Signaling Pathways
11(Z),14(Z)-Eicosadienoyl chloride itself is not a biologically active molecule in signaling pathways. Its significance lies in its utility as a chemical reagent to synthesize probes and more complex lipids that are involved in biological processes. The parent fatty acid, 11(Z),14(Z)-eicosadienoic acid (also known as dihomo-γ-linolenic acid or DGLA), is an important omega-6 fatty acid.
Role of 11(Z),14(Z)-Eicosadienoic Acid:
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Precursor to Bioactive Molecules: It is a precursor in the metabolic pathway of omega-6 fatty acids, leading to the formation of arachidonic acid (AA), a key molecule in inflammatory signaling.
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Component of Cell Membranes: Like other long-chain fatty acids, it is incorporated into the phospholipids (B1166683) of cell membranes, influencing membrane fluidity and the function of membrane-bound proteins.
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Modulation of Inflammation: It can be metabolized to produce anti-inflammatory eicosanoids, and it competes with arachidonic acid for the same enzymes, thereby modulating the inflammatory response.
Visualizations
Caption: Synthesis of 11(Z),14(Z)-Eicosadienoyl chloride.
Caption: Metabolic pathway of 11(Z),14(Z)-Eicosadienoic Acid.
